Selenium
Catalog No.
S630179
CAS No.
7782-49-2
M.F
Se
M. Wt
78.97 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
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CAS Number
7782-49-2
Product Name
Selenium
IUPAC Name
selenium
Molecular Formula
Se
Molecular Weight
78.97 g/mol
InChI
InChI=1S/Se
InChI Key
BUGBHKTXTAQXES-UHFFFAOYSA-N
SMILES
[Se]
Solubility
Insoluble (NIOSH, 2024)
Insoluble
Soluble in aq potassium cyanide soln, potassium sulfite soln, dilute aqueous caustic alkali soln
Insoluble in water and alcohol
Soluble in concentrated nitric acid.
Soluble in carbon disulfide, 2 mg/100 mL at room temperature; soluble in ether
Solubility in water: none
Insoluble
Soluble in aq potassium cyanide soln, potassium sulfite soln, dilute aqueous caustic alkali soln
Insoluble in water and alcohol
Soluble in concentrated nitric acid.
Soluble in carbon disulfide, 2 mg/100 mL at room temperature; soluble in ether
Solubility in water: none
Synonyms
Se, Selenium
Canonical SMILES
[Se]
Antioxidant and Anti-inflammatory Properties:
Selenium is a key component of selenoproteins, including glutathione peroxidases (GPx). These enzymes act as antioxidants, protecting cells from damage caused by free radicals. Studies suggest that adequate selenium intake might be associated with a reduced risk of chronic diseases like heart disease and certain cancers [, ]. However, further research is needed to determine the specific mechanisms and optimal intake levels.
Cancer Prevention:
Observational studies have shown an association between low selenium intake and an increased risk of various cancers, including colorectal, prostate, and lung cancer []. However, the evidence for the use of selenium supplements in cancer prevention remains inconclusive. Large-scale clinical trials are ongoing to investigate the potential benefits and risks of selenium supplementation for specific cancer types.
Thyroid Health:
Selenium is essential for the proper functioning of the thyroid gland, which produces hormones regulating metabolism and other vital functions. Deficiency can contribute to thyroid dysfunction, while excessive intake can also be harmful []. Research focuses on understanding the optimal selenium intake levels for maintaining thyroid health and preventing related conditions.
Cognitive Function:
Emerging research suggests a potential role for selenium in maintaining cognitive health and preventing age-related cognitive decline. Studies investigate the association between selenium levels and cognitive function in elderly populations []. Further research is needed to explore the mechanisms and potential benefits of selenium supplementation for cognitive health.
Immune Function:
Selenium is crucial for a healthy immune system. Research explores the influence of selenium intake on immune response and susceptibility to infectious diseases []. However, the specific effects and optimal intake levels for immune function modulation remain under investigation.
Selenium is a nonmetallic element with the chemical symbol Se and an atomic number of 34. It is primarily found in nature in several oxidation states, including -2, +4, and +6. Selenium exists in various forms, including elemental selenium, selenides, selenites, and selenates. Elemental selenium appears as a reddish-brown powder that can turn black when exposed to air. It is commonly found in minerals such as clausthalite and guanajuatite, and it often coexists with sulfide minerals like pyrite and chalcopyrite .
Selenium functions through selenoproteins, which are involved in various biological processes:
- Antioxidant activity: Selenoproteins like glutathione peroxidase help scavenge free radicals and protect cells from oxidative stress [].
- Thyroid hormone metabolism: Selenium is required for the conversion of inactive thyroid hormone (T4) to its active form (T3) [].
- Immune function: Selenium supports immune cell function and inflammatory response regulation [].
, particularly those involving oxidation and reduction. Some notable reactions include:
- Formation of Selenium Dioxide:Selenium dioxide can further react with water to form selenous acid:
- Oxidation to Selenic Acid:
- Formation of Selenium Disulfide:
Selenium can react with hydrogen sulfide to form selenium disulfide:
These reactions illustrate selenium's versatility in forming various compounds depending on its oxidation state .
Selenium plays a vital role in biological systems, primarily due to its incorporation into selenoproteins. These proteins are crucial for antioxidant defense, thyroid hormone metabolism, and immune function. For instance:
- Selenomethionine and Selenocysteine: These amino acids are integral components of various enzymes that protect cells from oxidative damage.
- Antioxidant Properties: Selenoproteins help reduce oxidative stress by neutralizing free radicals.
Deficiency in selenium can lead to health issues such as Keshan disease and Kashin-Beck disease, while excessive intake can result in selenosis, characterized by symptoms like hair loss and nail brittleness .
Selenium can be synthesized through various methods:
- Direct Oxidation: Elemental selenium can be oxidized using oxygen or nitric acid to produce selenium dioxide or selenic acid.
- Reduction of Selenates: Selenates can be reduced chemically or biologically to produce lower oxidation state compounds like selenites or selenides.
- Chemical Vapor Deposition: This method is often used in the electronics industry to produce thin films of selenium for semiconductor applications.
Additionally, selenium can be extracted from ores containing metal sulfides through pyrometallurgical processes .
Selenium has diverse applications across various industries:
- Electronics: Used in the production of photovoltaic cells and rectifiers.
- Glass Manufacturing: Acts as a decolorizing agent and imparts color to glass products.
- Agriculture: Utilized as a nutritional supplement for livestock and poultry.
- Pharmaceuticals: Incorporated into formulations for its antifungal properties (e.g., selenium sulfide in anti-dandruff shampoos).
- Catalysis: Serves as a catalyst in
Studies on selenium interactions focus on its role within biological systems and its environmental impact. Research has shown that selenium interacts with various elements and compounds:
- Toxicology Studies: Investigate the effects of selenium exposure on human health and its potential carcinogenic properties.
- Nutritional Studies: Examine the synergistic effects of selenium with other nutrients like vitamin E on health outcomes.
Interactions with heavy metals have also been studied, revealing that selenium may mitigate some toxic effects of these metals through complex formation .
Several compounds are chemically similar to selenium due to their position in the periodic table. These include sulfur, tellurium, and polonium. Here’s a comparison:
| Compound | Oxidation States | Biological Role | Toxicity Level |
|---|---|---|---|
| Selenium | -2, +4, +6 | Essential trace element | Toxic at high levels |
| Sulfur | -2, +4, +6 | Essential for amino acids | Generally low toxicity |
| Tellurium | -2, +4, +6 | Limited biological role | Toxic at moderate levels |
| Polonium | -2 | No known biological role | Highly toxic |
Selenium is unique among these elements due to its critical role in human nutrition as a trace element while also exhibiting significant toxicity at elevated levels .
Physical Description
Selenium is a reddish colored powder that may become black upon exposure to air. It is toxic by ingestion. It is used to manufacture electronic components and rubber.
Dry Powder; Pellets or Large Crystals, Other Solid; Dry Powder, Other Solid
Amorphous or crystalline, red to gray solid; Note: Occurs as an impurity in most sulfide ores; [NIOSH]
GREY SOLID IN VARIOUS FORMS.
Amorphous or crystalline, red to gray solid.
Amorphous or crystalline, red to gray solid. [Note: Occurs as an impurity in most sulfide ores.]
Dry Powder; Pellets or Large Crystals, Other Solid; Dry Powder, Other Solid
Amorphous or crystalline, red to gray solid; Note: Occurs as an impurity in most sulfide ores; [NIOSH]
GREY SOLID IN VARIOUS FORMS.
Amorphous or crystalline, red to gray solid.
Amorphous or crystalline, red to gray solid. [Note: Occurs as an impurity in most sulfide ores.]
Color/Form
Selenium exists in several allotropic forms. 3 are generally recognized ... Selenium can be prepd with either amorphous or crystalline structure. ... Amorphous is either red, in powder form or black, in vitreous form. Crystalline monoclinic selenium is deep red; crystalline hexagonal form, the most stable variety, is a metallic gray.
Exact Mass
79.91652 g/mol
Monoisotopic Mass
79.91652 g/mol
Boiling Point
1265 °F at 760 mmHg (NIOSH, 2024)
1265 °F
685 °C
1265 °F
685 °C
Flash Point
Flammable gas
Heavy Atom Count
1
Vapor Density
Relative vapor density (air = 1): 2.8
Density
4.28 (NIOSH, 2024) - Denser than water; will sink
4.39 g/cu cm (alpha form); 4.809 g/cu cm (gray selenium); 4.28 g/cu cm (vitreous selenium)
Vitreous, Black selenium; dark red-brown to bluish-black solid; density = 4.28; softens at 50 to 60 °C and becomes elastic at 70 °C. Red amorphous form; density = 4.26. When freshly precipitated, reacts with water at 50 °C forming selenious acid and hydrogen. Soluble in carbon disulfide, methylene iodide, benzene or quinoline /amorphous forms/
Relative density (water = 1): 4.8
4.28
4.39 g/cu cm (alpha form); 4.809 g/cu cm (gray selenium); 4.28 g/cu cm (vitreous selenium)
Vitreous, Black selenium; dark red-brown to bluish-black solid; density = 4.28; softens at 50 to 60 °C and becomes elastic at 70 °C. Red amorphous form; density = 4.26. When freshly precipitated, reacts with water at 50 °C forming selenious acid and hydrogen. Soluble in carbon disulfide, methylene iodide, benzene or quinoline /amorphous forms/
Relative density (water = 1): 4.8
4.28
LogP
5
Decomposition
When heated to decomp ... emits toxic fumes of /selenium/.
Melting Point
392 °F (NIOSH, 2024)
392 °F
220.8 °C (gray selenium); vitreous selenium is transformed to gray selenium at 180 °C; alpha-form transforms to gray at temperatures above 120 °C
217 °C
392 °F
220.8 °C (gray selenium); vitreous selenium is transformed to gray selenium at 180 °C; alpha-form transforms to gray at temperatures above 120 °C
217 °C
UNII
H6241UJ22B
V91P54KPAM
V91P54KPAM
GHS Hazard Statements
H301: Toxic if swallowed [Danger Acute toxicity, oral];
H331: Toxic if inhaled [Danger Acute toxicity, inhalation];
H373 **: Causes damage to organs through prolonged or repeated exposure [Warning Specific target organ toxicity, repeated exposure];
H413: May cause long lasting harmful effects to aquatic life [Hazardous to the aquatic environment, long-term hazard]
H331: Toxic if inhaled [Danger Acute toxicity, inhalation];
H373 **: Causes damage to organs through prolonged or repeated exposure [Warning Specific target organ toxicity, repeated exposure];
H413: May cause long lasting harmful effects to aquatic life [Hazardous to the aquatic environment, long-term hazard]
Drug Indication
For the supplementation of total parenteral nutrition to prevent hyposelenemia.
FDA Label
FDA Label
Therapeutic Uses
/Experimental Therapy/ ... Se-methylselenocysteine (SeMSC), a naturally occurring organic Se product, is considered as one of the most effective chemopreventive selenocompounds. ... Compared with SeMSC, elemental Se at nano size (Nano-Se) possessed equal efficacy in increasing the activities of glutathione peroxidase, thioredoxin reductase, and glutathione S-transferase, but had much lower toxicity as indicated by median lethal dose, acute liver injury, survival rate, and short-term toxicity. /These/ results suggest that Nano-Se can serve as a potential chemopreventive agent with reduced risk of Se toxicity.
Pharmacology
Selenium is incorporated into many different selenoproteins which serve various functions throughout the body [A19375].
Selenium is a nonmetallic chemical element found in trace amounts in human body. Selenium primarily occurs in vivo as selenocompounds, mostly selenoproteins such as glutathione peroxidase and thioredoxin reductase (enzymes responsible for detoxification). Alone or in combination with Vitamin E, selenocompounds act as antioxidants. These agents scavenge free radicals; prevent blood clots by inhibiting platelet aggregation; strengthen the immune system; and have been shown, in some instances, to inhibit chromosomal damage and mutations. Exhibiting chemopreventive activity, selenocompounds also inhibit the induction of protein kinase C.
Selenium is a nonmetallic chemical element found in trace amounts in human body. Selenium primarily occurs in vivo as selenocompounds, mostly selenoproteins such as glutathione peroxidase and thioredoxin reductase (enzymes responsible for detoxification). Alone or in combination with Vitamin E, selenocompounds act as antioxidants. These agents scavenge free radicals; prevent blood clots by inhibiting platelet aggregation; strengthen the immune system; and have been shown, in some instances, to inhibit chromosomal damage and mutations. Exhibiting chemopreventive activity, selenocompounds also inhibit the induction of protein kinase C.
ATC Code
D - Dermatologicals
D11 - Other dermatological preparations
D11A - Other dermatological preparations
D11AC - Medicated shampoos
D11AC03 - Selenium compounds
D11 - Other dermatological preparations
D11A - Other dermatological preparations
D11AC - Medicated shampoos
D11AC03 - Selenium compounds
Mechanism of Action
Selenium is first metabolized to selenophosphate and selenocysteine. Selenium incorporation is genetically encoded through the RNA sequence UGA. This sequence is recognized by RNA ste loop structures called selenocysteine inserting sequences (SECIS). These structures require the binding of SECIS binding proteins (SBP-2) to recognize selenocystiene. The specialized tRNA is first bound to a serine residue which is then enzymatically processed to a selylcysteyl-tRNA by selenocystiene sythase using selenophosphate as a selenium donor. Other unidentified proteins are required as part of the binding of this tRNA to the ribosome. Selenoproteins appear to be necessary for life as mice with the specialized tRNA gene knocked out exhibited early embryonic lethality. The most important selenoproteins seem to be the glutathione peroxidases and thioredoxin reductases which are part of the body's defenses againts reactive oxygen species (ROS). The importance of selenium in these anti-oxidant proteins has been implicated in the reduction of atherosclerosis by preventing the oxidation of low density lipoprotein. Selenium supplementation is also being investigated in the prevention of cancer and has been suggested to be beneficial to immune function.
Vapor Pressure
0 mmHg (approx) (NIOSH, 2024)
1 Pa at 227 °C; 10 Pa at 279 °C; 100 Pa at 344 °C; 1 kPa at 431 °C; 10 kPa at 540 °C; 100 kPa at 685 °C
Vapor pressure, Pa at 20 °C: 0.1
0 mmHg (approx)
1 Pa at 227 °C; 10 Pa at 279 °C; 100 Pa at 344 °C; 1 kPa at 431 °C; 10 kPa at 540 °C; 100 kPa at 685 °C
Vapor pressure, Pa at 20 °C: 0.1
0 mmHg (approx)
Pictograms
Acute Toxic;Health Hazard
Impurities
COMMERCIAL GRADE CONTAINS A MIN OF 99% SELENIUM & MAY CONTAIN MAX 0.2% TELLURIUM, 0.1% IRON, 0.005% LEAD & 0.005% COPPER AS IMPURITIES. ... THE HIGH PURITY GRADE ... IS REPORTED TO CONTAIN A MIN OF 99.99% SELENIUM. IMPURITIES WHICH MAY BE PRESENT @ CONCN NO GREATER THAN 1-2 MG/KG EACH ARE MERCURY, TELLURIUM, IRON, ARSENIC & OTHER NON-FERROUS METALS UNDESIRABLE IN ELECTRONIC & ELECTROSTATIC APPLICATIONS. HIGHER CONCN OF "INERT" CONTAMINANTS SUCH AS SODIUM, MAGNESIUM, CALCIUM, ALUMINUM & SILICON CAN BE TOLERATED. THE ULTRA HIGH PURITY GRADE, PREPARED ONLY ON A LABORATORY SCALE, IS REPORTED TO CONTAIN 0.0001-0.001% IMPURITIES.
Other CAS
7782-49-2
7783-07-5
7783-07-5
Absorption Distribution and Excretion
Oral bioavailability of 90% when given as L-selenomethionine. Tmax of 9.17h.
Mainly excreted in urine as 1beta-methylseleno-N-acetyl-d-galactosamine and trimethylselenonium. The amount excreted as 1beta-methylseleno-N-acetyl-d-galactosamine plateaus at doses around 2microg after which the amount excreted as trimethylselenonium increases. Some selenium is also excreted in feces when given orally.
Elemental selenium .. is poorly absorbed.
... The distribution and retention of inhaled selenious acid and selenium metal aerosols ... similar in size and chemical form to selenium aerosols that may be produced during fossil fuel combustion /were examined/. Beagle dogs were given 10 to 61 ug Se/kg of body weight by inhalation. Aerosols generated for the inhalation exposures were also collected and instilled into the upper respiratory tracts or stomachs of additional dogs to measure systemic absorption at these sites. Selenium-75, incorporated into the aerosols, was used to determine the Se content in the whole animal, excreta, and individual tissues as a function of time. Virtually all inhaled selenious acid aerosol was rapidly absorbed into the blood from the lungs, gastrointestinal tract, and the nasal membranes. Selenium metal aerosols were less rapidly absorbed. Selenium that was absorbed into the blood was translocated to the liver, kidney, spleen, and heart. Selenium-75 in these organs had a biological half-life of 30 to 40 days. Approximately 50% of the deposited Se was eliminated with a biological half life of 1.2 days. Urine was the major route of excretion, accounting for 70 to 80% of the excreted Se. The long-term component of the whole-body retention function for both inhaled aerosols had a half-life of about 34 days and accounted for about 20% of the initial Se dose. ... Although absorption of selenious acid into blood following inhalation was more rapid than absorption of selenium metal, once absorbed the disposition of both compounds was similar. 6845362
Mainly excreted in urine as 1beta-methylseleno-N-acetyl-d-galactosamine and trimethylselenonium. The amount excreted as 1beta-methylseleno-N-acetyl-d-galactosamine plateaus at doses around 2microg after which the amount excreted as trimethylselenonium increases. Some selenium is also excreted in feces when given orally.
Elemental selenium .. is poorly absorbed.
... The distribution and retention of inhaled selenious acid and selenium metal aerosols ... similar in size and chemical form to selenium aerosols that may be produced during fossil fuel combustion /were examined/. Beagle dogs were given 10 to 61 ug Se/kg of body weight by inhalation. Aerosols generated for the inhalation exposures were also collected and instilled into the upper respiratory tracts or stomachs of additional dogs to measure systemic absorption at these sites. Selenium-75, incorporated into the aerosols, was used to determine the Se content in the whole animal, excreta, and individual tissues as a function of time. Virtually all inhaled selenious acid aerosol was rapidly absorbed into the blood from the lungs, gastrointestinal tract, and the nasal membranes. Selenium metal aerosols were less rapidly absorbed. Selenium that was absorbed into the blood was translocated to the liver, kidney, spleen, and heart. Selenium-75 in these organs had a biological half-life of 30 to 40 days. Approximately 50% of the deposited Se was eliminated with a biological half life of 1.2 days. Urine was the major route of excretion, accounting for 70 to 80% of the excreted Se. The long-term component of the whole-body retention function for both inhaled aerosols had a half-life of about 34 days and accounted for about 20% of the initial Se dose. ... Although absorption of selenious acid into blood following inhalation was more rapid than absorption of selenium metal, once absorbed the disposition of both compounds was similar. 6845362
Metabolism Metabolites
Selenium supplements are typically available in the form of sodium selenite which is metabolized to selenide through either glutathione conjugation and subsequent reduction by glutathione reductase enzymes or reduction by thioredoxin reductases. Selenide is further metabolized to selenocystein by cysteine synthases and to selenophosphate by selenophosphate synthases. Selenide is also metabolized progressively to methyl-selenol, dimethyl selenide, then trimethylselenonium. Selenocysteine is degraded to methyl-selenol, pyruvate and ammonia by cysteine beta lyase. Selenocystein reacts with oxygen to form selenocysteine selenoxide which spontaneously degrades to methylselenic acid, pyruvate and ammonia. Methylselenic acid can be converted to methylselenol via conjugation with thiol groups on proteins like glutathione.
Selenium compounds are in part reduced in the body to elemental selenium... Much is metabolized to dimethyl selenide which is excreted by the lungs, imparting a garlic-like odor.
Selenium compounds are in part reduced in the body to elemental selenium... Much is metabolized to dimethyl selenide which is excreted by the lungs, imparting a garlic-like odor.
Wikipedia
Selenium
Biological Half Life
Half life was observed to increase with chronic dosing time. For day 1-2 half life was 1.7 days. For day 2-3 half life was 3 days. For day 3-14 half life was 11.1 days.
Whole body: 140 days; [TDR, p. 1075]
The distribution and retention of inhaled selenious acid and selenium metal aerosols which were similar in size and chemical form to selenium aerosols that may be produced during fossil fuel combustion /was studied/. Beagle dogs were given 10 to 61 ug Se/kg of body weight by inhalation. ... Approximately 50% of the deposited Se was eliminated with a biological half life of 1.2 days. ... The long-term component of the whole-body retention function for both inhaled aerosols had a half-life of about 34 days and accounted for about 20% of the initial Se dose.
Whole body: 140 days; [TDR, p. 1075]
The distribution and retention of inhaled selenious acid and selenium metal aerosols which were similar in size and chemical form to selenium aerosols that may be produced during fossil fuel combustion /was studied/. Beagle dogs were given 10 to 61 ug Se/kg of body weight by inhalation. ... Approximately 50% of the deposited Se was eliminated with a biological half life of 1.2 days. ... The long-term component of the whole-body retention function for both inhaled aerosols had a half-life of about 34 days and accounted for about 20% of the initial Se dose.
Use Classification
Chemical Classes -> Inorganic substances
Hazardous Air Pollutants (HAPs)
Hazardous Air Pollutants (HAPs)
Methods of Manufacturing
Electrolytic copper refinery slimes are the principal source of selenium and its sister element, tellurium ... Slimes generated by the refining of primary copper, copper produced from ores and concentrates, generally contain from 5-25% selenium and 2-10% tellurium. ... Some of the first processes to recover selenium on a commercial basis were based on roasting of copper slimes with soda ash to convert both selenium and tellurium to the +6 oxidation state. ... Slimes are intensively mixed with sodium carbonate, a binder such as bentonite, and water to form a stiff paste. The paste is extruded or pelletized and allowed to dry. ... Roasting occurs between temperatures of 530-650 °C. ... Conversion of both elements to the hexavalent form is complete. The roasted pellets or extrudes are ground and leached in water. The hexavalent selenium dissolves as sodium selenate, Na2SeO4. Sodium tellurate, being highly insoluble in the now very strongly alkaline solution, remains in the residue. The separation between selenium and tellurium is readily achieved, provided all tellurium is oxidized to the hexavalent state. ... There are two processes commonly employed for reducing selenium from solution. ... In the first process, employed commercially for may years, selenium is leached from the slimes in the form of the hexavalent sodium selenate. It is recovered from solution by crystallization and the crystalline sodium selenate is mixed with charcoal. Under controlled conditions of heating, the Na2SeO4 is reduced to sodium selenide. The sodium selenide cake is leached with water to form a typically liver-red solution of sodium selenide, which is readily oxidized to the elemental form by blowing air through the solution. ... In the second process, reduction of the hexavalent selenium is accomplished using concentrated hydrochloric acid or ferrous iron salts catalyzed by chloride ions as the reductant.
Acid roasting technology relies on differences in the volatility of the tetravalent oxides of selenium and tellurium at roasting temperatures of 500-600 °C to selectively volatilize selenium from slimes. Acid roasting uses sulfuric acid as the oxidant for the conversion of selenium/selenides and tellurium/tellurides to their respective tetravalent oxides. ... Because the oxidation reactions take place well below the temperature at which significant volatilization of elemental selenium occurs, only the readily scrubbable selenium dioxide is present in the vapor phase. Thus, the scrubbing of the off-gases is highly efficient, resulting in virtually complete recovery of the selenium from the gas stream.
Wet chlorination is performed by sparging slimes slurried either in water or hydrochloric acid using chlorine gas, or other oxidants such as sodium chlorate or hydrogen peroxide which liberate chlorine from hydrochloric acid, at about 100 °C. Under these conditions, selenium and selenides rapidly oxidize and dissolve. ... Selenium tetrachloride hydrolyzes to form hydrochloric acid, the degree of hydrolysis depending on the acidity of the solution. ... Selenium and precious metals can be removed selectively from the chlorination liquor by reduction with sulfur dioxide. ... Under proper conditions of precipitation, a selenium/precious metals product substantially free of other impurities can be obtained. Selenium can be recovered in a pure state by vacuum distillation, leaving behind a precious metals residue.
Classically, the purification of elemental selenium from tellurium is achieved by distillation because of the much greater volatility of selenium compared to tellurium. The advantages of distillation, typically at 1.0-0.255 kPa (0.015-0.037 psi) and 300-400 °C, are its simplicity and the absence of emission problems, if performed under vacuum on properly dried, acid-free material. Single-stage distillation can also be carried out at atmospheric pressure at 680_C from cast-iron or iron alloy retorts. In this manner most of the occluded impurities such as sulfur dioxide, water, organic matter, halogens, sulfuric acid, and mercury are expelled to a scrubber, leaving the bulk of the nonvolatile impurities such as tellurium and other metals in the residue. Distillation from a quartz retort upgrades the quality of the selenium. ... A simpler and highly effective purification can be achieved by fluxing molten selenium at about 300 °C in the presence of a eutectic mixture of potassium and sodium nitrates. At 300 °C, selenium does not react significantly with the eutectic nitrate mixture; however, tellurium is oxidized, as are many other impurity metals, and passes into the molten flux layer.
Acid roasting technology relies on differences in the volatility of the tetravalent oxides of selenium and tellurium at roasting temperatures of 500-600 °C to selectively volatilize selenium from slimes. Acid roasting uses sulfuric acid as the oxidant for the conversion of selenium/selenides and tellurium/tellurides to their respective tetravalent oxides. ... Because the oxidation reactions take place well below the temperature at which significant volatilization of elemental selenium occurs, only the readily scrubbable selenium dioxide is present in the vapor phase. Thus, the scrubbing of the off-gases is highly efficient, resulting in virtually complete recovery of the selenium from the gas stream.
Wet chlorination is performed by sparging slimes slurried either in water or hydrochloric acid using chlorine gas, or other oxidants such as sodium chlorate or hydrogen peroxide which liberate chlorine from hydrochloric acid, at about 100 °C. Under these conditions, selenium and selenides rapidly oxidize and dissolve. ... Selenium tetrachloride hydrolyzes to form hydrochloric acid, the degree of hydrolysis depending on the acidity of the solution. ... Selenium and precious metals can be removed selectively from the chlorination liquor by reduction with sulfur dioxide. ... Under proper conditions of precipitation, a selenium/precious metals product substantially free of other impurities can be obtained. Selenium can be recovered in a pure state by vacuum distillation, leaving behind a precious metals residue.
Classically, the purification of elemental selenium from tellurium is achieved by distillation because of the much greater volatility of selenium compared to tellurium. The advantages of distillation, typically at 1.0-0.255 kPa (0.015-0.037 psi) and 300-400 °C, are its simplicity and the absence of emission problems, if performed under vacuum on properly dried, acid-free material. Single-stage distillation can also be carried out at atmospheric pressure at 680_C from cast-iron or iron alloy retorts. In this manner most of the occluded impurities such as sulfur dioxide, water, organic matter, halogens, sulfuric acid, and mercury are expelled to a scrubber, leaving the bulk of the nonvolatile impurities such as tellurium and other metals in the residue. Distillation from a quartz retort upgrades the quality of the selenium. ... A simpler and highly effective purification can be achieved by fluxing molten selenium at about 300 °C in the presence of a eutectic mixture of potassium and sodium nitrates. At 300 °C, selenium does not react significantly with the eutectic nitrate mixture; however, tellurium is oxidized, as are many other impurity metals, and passes into the molten flux layer.
General Manufacturing Information
Industrial Gas Manufacturing
All Other Basic Inorganic Chemical Manufacturing
Selenium: ACTIVE
Gray-metallic is the most stable form
Primary selenium was produced domestically as a byproduct of copper refining in 1996; there was no production of secondary (recycled) selenium. All selenium-containing scrap generated was exported for reprocessing.
Occurs as an impurity in most sulfide ores.
All Other Basic Inorganic Chemical Manufacturing
Selenium: ACTIVE
Gray-metallic is the most stable form
Primary selenium was produced domestically as a byproduct of copper refining in 1996; there was no production of secondary (recycled) selenium. All selenium-containing scrap generated was exported for reprocessing.
Occurs as an impurity in most sulfide ores.
Storage Conditions
Usually stored at room temperature. Precautions must be taken to avoid contact with water or prolonged exposure to air and other materials with which it may react. Storage area construction must be such that rain water will not leak in or ground water will not enter. Used drums should be stored in this same dry area to avoid contamination /SRP: of the area/ and to minimize any hazard due to the residues.
Dates
Modify: 2023-08-15
Ganther HE: Selenium metabolism, selenoproteins and mechanisms of cancer prevention: complexities with thioredoxin reductase. Carcinogenesis. 1999 Sep;20(9):1657-66. [PMID:10469608]
Brenneisen P, Steinbrenner H, Sies H: Selenium, oxidative stress, and health aspects. Mol Aspects Med. 2005 Aug-Oct;26(4-5):256-67. [PMID:16105679]
Zhang H, Luo Y, Zhang W, He Y, Dai S, Zhang R, Huang Y, Bernatchez P, Giordano FJ, Shadel G, Sessa WC, Min W: Endothelial-specific expression of mitochondrial thioredoxin improves endothelial cell function and reduces atherosclerotic lesions. Am J Pathol. 2007 Mar;170(3):1108-20. [PMID:17322393]
Broome CS, McArdle F, Kyle JA, Andrews F, Lowe NM, Hart CA, Arthur JR, Jackson MJ: An increase in selenium intake improves immune function and poliovirus handling in adults with marginal selenium status. Am J Clin Nutr. 2004 Jul;80(1):154-62. [PMID:15213043]
Lippman SM, Goodman PJ, Klein EA, Parnes HL, Thompson IM Jr, Kristal AR, Santella RM, Probstfield JL, Moinpour CM, Albanes D, Taylor PR, Minasian LM, Hoque A, Thomas SM, Crowley JJ, Gaziano JM, Stanford JL, Cook ED, Fleshner NE, Lieber MM, Walther PJ, Khuri FR, Karp DD, Schwartz GG, Ford LG, Coltman CA Jr: Designing the Selenium and Vitamin E Cancer Prevention Trial (SELECT). J Natl Cancer Inst. 2005 Jan 19;97(2):94-102. [PMID:15657339]
Suzuki KT, Kurasaki K, Okazaki N, Ogra Y: Selenosugar and trimethylselenonium among urinary Se metabolites: dose- and age-related changes. Toxicol Appl Pharmacol. 2005 Aug 1;206(1):1-8. Epub 2004 Dec 8. [PMID:15963339]
Tinggi U: Selenium: its role as antioxidant in human health. Environ Health Prev Med. 2008 Mar;13(2):102-8. doi: 10.1007/s12199-007-0019-4. Epub 2008 Feb 28. [PMID:19568888]
Bugel S, Larsen EH, Sloth JJ, Flytlie K, Overvad K, Steenberg LC, Moesgaard S: Absorption, excretion, and retention of selenium from a high selenium yeast in men with a high intake of selenium. Food Nutr Res. 2008;52. doi: 10.3402/fnr.v52i0.1642. Epub 2008 Feb 12. [PMID:19109661]
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Bugel S, Larsen EH, Sloth JJ, Flytlie K, Overvad K, Steenberg LC, Moesgaard S: Absorption, excretion, and retention of selenium from a high selenium yeast in men with a high intake of selenium. Food Nutr Res. 2008;52. doi: 10.3402/fnr.v52i0.1642. Epub 2008 Feb 12. [PMID:19109661]
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